Levomedetomidine hydrochloride

Description

Levomedetomidine hydrochloride is a synthetic compound primarily utilized in veterinary medicine as an anesthetic and analgesic . It is the hydrochloride salt of levomedetomidine, which is one of the two stereoisomers found in medetomidine . Medetomidine itself is a veterinary anesthetic drug known for its potent sedative effects . Levomedetomidine hydrochloride contains levomedetomidine and is an enantiomer of dexmedetomidine hydrochloride . Formulations containing levomedetomidine have been used as anesthetics .

Medetomidine, the parent compound, was developed by Orion Pharma and is approved for use in dogs in the United States . It is often administered in combination with other drugs like opioids for surgical procedures and pain management in animals . While medetomidine's effects can be reversed using atipamezole, levomedetomidine hydrochloride is part of a drug family thought to possess a degree of analgesic action, although minor compared to its sedative effect .

Recently, medetomidine has emerged as an illicit drug adulterant in street drugs, similar to xylazine, and has been linked to overdoses because it does not respond to naloxone . This has led to public health advisories and concerns among emergency responders due to the increased sedative effects when combined with synthetic opioids . The free base form of medetomidine is also used as an antifouling substance in marine paints .

• CAS No.: 190000-46-5
• Product Name: Levomedetomidine hydrochloride
• Molecular Formula: C13H17ClN2
• Molecular Weight: 236.74 g/mol
• IUPAC Name: 5-[(1R)-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole;hydrochloride
• Standard InChI: InChI=1S/C13H16N2.ClH/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13;/h4-8,11H,1-3H3,(H,14,15);1H/t11-;/m1./s1
• Standard InChIKey: VPNGEIHDPSLNMU-RFVHGSKJSA-N
• SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C2=CN=CN2)C.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (R)-4-[1-(2,3-Dimethylphenyl)ethyl]-1H-imidazole monohydrochloride
• PubChem Compound: 123602
• Last Modified: Aug 15 2023